Cas no 91604-41-0 ((+)-1,4-Di-O-benzyl-D-threitol)

• Product Name: (+)-1,4-Di-O-benzyl-D-threitol
• CAS No: 91604-41-0
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• MDL: MFCD00077722
• CID: 803298
• PubChem ID: 24862525
• Update Time: 2025-04-19

(+)-1,4-Di-O-benzyl-D-threitol Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol,1,4-bis(phenylmethoxy)-, (2R,3R)-
• (+)-1,4-Di-O-benzyl-D-threitol
• (2R,3R)-1,4-bis(phenylmethoxy)butane-2,3-diol
• (+)-(2R,3R)-1,4-Bis(benzyloxy)-2,3-butanediol
• (2R,3R)-1,4-bis(Phenylmethoxy)-2,3-butanediol
• (R,R)-1,4-Di-O-benzyl-D-threitol
• 1,4-Di-O-benzyl-D-threitol
• (2R,3R)-1,4-bis(benzyloxy)butane-2,3-diol
• (+)-1,4-Di-O-benzyl-D-threito
• (2R,3R)-(+)-1,4-Dibenzyloxy-2,3-butanediol
• PubChem8153
• 1,4-di-O-benzylthreitol
• YAVAVQDYJARRAU-QZTJIDSGSA-N
• FCH3599923
• CM10272
• AS06324
• AB1011213
• D2239

• MDL： MFCD00077722
• Inchi： 1S/C18H22O4/c19-17(13-21-11-15-7-3-1-4-8-15)18(20)14-22-12-16-9-5-2-6-10-16/h1-10,17-20H,11-14H2/t17-,18-/m1/s1
• InChI Key： YAVAVQDYJARRAU-QZTJIDSGSA-N
• SMILES： O(CC1C=CC=CC=1)C[C@H]([C@@H](COCC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 302.15200
• Monoisotopic Mass: 302.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Light yellow powder
• Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 56.0 to 59.0 deg-C
• Boiling Point: 484.4°C at 760 mmHg
• Flash Point: 246.7°C
• Refractive Index: 6.3 ° (C=5, CHCl3)
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 58.92000
• LogP: 2.14180
• Optical Activity: [α]20/D +6°, c = 5 in chloroform
• Solubility: Not determined

(+)-1,4-Di-O-benzyl-D-threitol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers